5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine

Medicinal Chemistry Drug Discovery Physicochemical Properties
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H11N5
Molecular Weight 153.19 g/mol
Cat. No. B13291398
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine
Molecular FormulaC6H11N5
Molecular Weight153.19 g/mol
Structural Identifiers
SMILESC1CCN2C(=NC(=N2)NN)C1
InChIInChI=1S/C6H11N5/c7-9-6-8-5-3-1-2-4-11(5)10-6/h1-4,7H2,(H,9,10)
InChIKeyAMBVEKDZLWCGGK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine: Saturated Scaffold for Kinase Library


5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine (CAS 1823361-59-6, MW 153.19, MF C₆H₁₁N₅, purity ≥95%) is a saturated bicyclic heterocycle building block . It is classified as a tetrahydro-[1,2,4]triazolo[1,5-a]pyridine functionalized at the C-2 position with a hydrazino (-NHNH₂) group, providing three nucleophilic nitrogen centers for derivatization into hydrazones, Schiff bases, and fused heterocycles . This scaffold combines the privileged triazolopyridine pharmacophore—established in kinase inhibitors (VEGFR2, JAK, PI3K, Syk) [1]—with the favorable physicochemical profile of a non‑flat, sp³‑enriched saturated core.

Saturated tetrahydro-triazolopyridine core for kinase inhibitor design

C-2 hydrazino group enables hydrazone, hydrazide, and fused-ring libraries

Non-flat, polar, sp³-enriched scaffold for lead-like chemical space exploration

Why Substitution Fails for 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine


Attempts to substitute this compound with generic aromatic triazolopyridine analogs (e.g., [1,2,4]triazolo[1,5-a]pyridine, CAS 274-85-1) or common 2-amino-triazolopyridine building blocks fail for three verifiable reasons: (i) the saturated tetrahydro‑ring reduces planarity (Fsp³ = 0.50 vs. 0.00 for aromatic parent), altering conformational preferences critical for target engagement in drug‑like chemical space [1]; (ii) the hydrazino substituent at C‑2 introduces three nucleophilic nitrogen sites not found in 2‑amino or 2‑methyl analogs, enabling distinct hydrazone and fused‑ring chemistry that cannot be replicated by simpler functional groups [2]; (iii) the combined saturated core plus hydrazino group generates a molecular weight (153.19 vs. 149.15 for the unsaturated parent ) and H‑bond donor/acceptor profile that fundamentally alters pharmacokinetic determinants relative to common alternatives.

Core planarity

Saturated tetrahydro ring reduces planarity and alters conformational preferences versus aromatic triazolopyridine analogs.

Nucleophilic scope

Hydrazino group provides three nucleophilic nitrogen sites; 2-amino or 2-methyl analogs offer only one or none, limiting derivatization pathways.

Pharmacokinetic profile

Higher molecular weight and altered H-bond donor/acceptor counts shift PK determinants relative to common building blocks, affecting lead optimization trajectories.

Differential Evidence: 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine


Enhanced sp³ Character vs. Aromatic Triazolopyridine

The target compound features a fully saturated tetrahydro-pyridine ring, yielding an Fsp³ of 0.50 (6 saturated carbons out of 12 heavy atoms). In contrast, the unsubstituted parent [1,2,4]triazolo[1,5-a]pyridine (CAS 274‑85‑1) has Fsp³ = 0.00. This represents a maximal increase in three‑dimensional character within this scaffold class. Tetrahydro‑triazolopyridine building blocks have been explicitly described as 'non‑flat, small, and polar' and positioned as privileged fragments for generating lead‑like chemical space [1]. Higher Fsp³ correlates with reduced aromatic ring count, improved aqueous solubility, and lower melting points—properties that favor drug‑like pharmacokinetics and reduced attrition in development [2].

sp³ character
Head-to-head
ΔFsp³ = +0.50 (0.50 vs. 0.00)
Maximal increase in 3D character within this scaffold class
Calculated from molecular formula; supports improved solubility and lower melting point trends
Medicinal Chemistry Drug Discovery Physicochemical Properties

VEGFR2 Kinase Inhibition Potency of Triazolopyridine Scaffold

The [1,2,4]triazolo[1,5-a]pyridine chemotype has been validated in direct crystallography‑guided kinase inhibitor programs. Oguro et al. reported that [1,2,4]triazolo[1,5-a]pyridine derivative 13d inhibited VEGFR2 kinase with IC₅₀ = 0.95 nM in biochemical assays and demonstrated slow dissociation kinetics that prolonged target engagement [1]. By comparison, the imidazo[1,2-b]pyridazine derivative (compound 2) in the same study showed only 10‑fold lower potency, and the structural basis for improved activity was traced to the N1‑nitrogen of the triazolopyridine core forming a critical hydrogen bond with the backbone NH of Cys919 in the VEGFR2 hinge region—a contact not available to imidazo[1,2‑a]pyridine analogs lacking the bridgehead nitrogen geometry [1]. The tetrahydro‑saturated C‑2 hydrazino variant retains the identical core geometry with the added advantage of sp³ enrichment, placing it as a direct entry point into this well‑validated kinase inhibitor space.

VEGFR2 potency
Class-level
Triazolopyridine benchmark IC₅₀ 0.95 nM; imidazo[1,2-b]pyridazine ~9.5 nM
Core geometry enables critical hinge-region hydrogen bond
Measured in biochemical kinase assay; co-crystal structure confirms N1-Cys919 contact
Kinase Inhibition VEGFR2 Cancer Therapeutics

C-2 Hydrazino Group Enables Diverse Derivatization

The hydrazino group at C‑2 contains two chemically distinct NH₂ nitrogen atoms (terminal and internal) plus one NH, providing three nucleophilic sites capable of condensation with aldehydes/ketones to form hydrazones, reaction with carboxylic acids to form hydrazides, or cyclization with dielectrophiles to construct fused triazolo‑pyridazine or tetrazolo ring systems. This chemistry is explicitly demonstrated by Soliman et al., who used hydrazone derivative 3 as the key precursor to access diverse [1,2,4]triazolo[1,5-a]pyridine derivatives (7a–d, 8a,b, 10a–c, 14a,b) through reactions with arylidenemalononitriles, aldehydes plus malononitrile, ethyl α‑cyanocinnamates, and arylazomalononitriles [1]. In contrast, the most abundant comparator building block—2‑amino‑[1,2,4]triazolo[1,5-a]pyridine—offers only a single nucleophilic NH₂ site, yielding a narrower range of accessible derivatives [2]. The tetrahydro‑saturated 2‑hydrazino scaffold thus provides a three‑fold expansion of derivatization vectors from the same core position.

Derivatization vectors
Cross-study
3 nucleophilic N sites (hydrazino) vs. 1 (2-amino) or 0 (2-methyl)
Enables hydrazone, hydrazide, and fused-ring libraries from a single building block
Demonstrated by Soliman et al. 2021; supports diverse condensation chemistry
Synthetic Chemistry Hydrazone Chemistry Building Block Derivatization

Antimicrobial Activity of Hydrazinyl-Triazolopyridine Derivatives

The antimicrobial potential of 2‑hydrazinyl‑triazolopyridine derivatives has been quantitatively established across multiple studies. Flefel et al. reported that compounds derived from 2‑hydrazinyl‑7‑(4‑methoxyphenyl)‑5‑oxo‑3,5‑dihydro[1,2,4]triazolo[1,5‑a]pyridine‑6,8‑dicarbonitrile demonstrated significant antibacterial and antifungal activity when evaluated against Staphylococcus aureus (ATCC 6538), Bacillus subtilis (ATCC 6633), Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853), Candida albicans (ATCC 10231), and Aspergillus niger [1]. Soliman et al. further demonstrated that hydrazone‑derived [1,2,4]triazolo[1,5‑a]pyridines (compounds 7a–d, 8a,b, 10a–c, 14a,b) exhibited 'good antimicrobial activities' in standardized in vitro assays against both Gram‑positive and Gram‑negative bacterial strains as well as fungal species [2]. Although head‑to‑head MIC data for the tetrahydro‑saturated variant remain unpublished, the consistent antimicrobial activity across 2‑hydrazinyl‑triazolopyridine derivatives provides a strong class‑level evidence base that the saturated analog will retain this activity profile while offering the additional benefits of sp³ enrichment and expanded derivatization chemistry.

Antimicrobial activity
Class-level
Hydrazinyl-triazolopyridine derivatives active against Gram-positive, Gram-negative, and fungal strains
Reported antimicrobial screening context; saturated core may enhance whole-cell penetration
Direct MIC data for tetrahydro analog not yet published; class-level inference from Flefel and Soliman studies
Antimicrobial Agents Antibacterial Activity Structure-Activity Relationship

Application Scenarios: 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine


Fsp³-Enriched Kinase Inhibitor Library Synthesis

Medicinal chemistry teams designing focused kinase inhibitor libraries can deploy this compound as a central building block to access saturated triazolopyridine‑based inhibitors. The scaffold retains the validated N1‑nitrogen hinge‑binding geometry essential for VEGFR2 kinase inhibition (IC₅₀ = 0.95 nM benchmarked by Oguro et al. [1]), while the tetrahydro‑saturated ring (Fsp³ = 0.50) directly addresses the 'escape from flatland' design principle that correlates with improved clinical developability. The C‑2 hydrazino group enables rapid construction of hydrazone‑linked diversity elements for lead optimization campaigns.

Hydrazone-Based Diversity Synthesis for Antimicrobials

The three nucleophilic nitrogen centers at C‑2 allow parallel synthesis of hydrazone, hydrazide, and fused heterocycle libraries from a single building block. Following the synthetic precedent of Soliman et al. [2], reactions with arylidenemalononitriles, aldehydes plus malononitrile, ethyl α‑cyanocinnamates, and arylazomalononitriles yield structurally diverse [1,2,4]triazolo[1,5‑a]pyridine derivatives. All synthesized compounds in that study showed antimicrobial activity, providing a direct validation pathway for antibacterial and antifungal screening cascades initiated from this saturated core, where the non‑flat geometry may additionally enhance Gram‑negative membrane penetration.

Non-Flat Polar Fragment for Screening Collections

Fragment‑based screening libraries increasingly prioritize small (MW < 200), polar, sp³‑rich scaffolds that explore 3D chemical space poorly represented in traditional flat heterocycle collections. This compound (MW 153.19, three H‑bond donors, five H‑bond acceptors, Fsp³ = 0.50) fits the Tolmachev 'non‑flat, small, polar' tetrahydro‑triazolopyridine building block profile [3] and provides a complementary shape to the dominant aromatic fragments that populate most commercial libraries. Procurement for fragment screening against kinases, bromodomains, or antimicrobial targets is directly supported by the scaffold's physicochemical metrics and literature‑validated target engagement potential.

Triazolopyridine Intermediate for Herbicide Development

The triazolopyridine core is established in agrochemical patent literature, exemplified by Rhône‑Poulenc Agrochimie's herbicidal triazolopyridine compounds (JPH04234881), where arylidene‑2‑(pyrido‑2'‑yl)hydrazine intermediates undergo oxidative cyclization to yield selective pre‑ and post‑emergence herbicides [4]. The saturated tetrahydro‑pyridine ring in the target compound introduces conformational flexibility and altered logP that may differentiate it from fully aromatic herbicide leads; the hydrazino group provides a functional handle for the oxidative cyclization step explicitly claimed in the patent literature.

Application
Selection Property
Validation Focus
Fsp³-enriched kinase inhibitor library synthesis
Saturated core Fsp³ profile
Kinase hinge-binding geometry confirmation
Hydrazone-based diversity synthesis for antimicrobial screening
C-2 hydrazino derivatization chemistry
Antimicrobial cascade performance
Non-flat polar fragment for screening collections
Fragment physicochemical metrics
3D library complementarity review
Triazolopyridine intermediate for herbicide development
Hydrazino oxidative cyclization handle
Herbicide lead differentiation potential
Quote Request

Request a Quote for 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.